Cas no 2229114-73-0 (5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine)

• Product Name: 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine
• CAS No: 2229114-73-0
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 6335710
• PubChem ID: 165663267
• Update Time: 2025-05-20

5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine
• EN300-1753000
• 2229114-73-0
• 5-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,2-oxazol-4-amine

• Inchi： 1S/C9H11N5O/c10-7-3-11-15-9(7)8-5-14(13-12-8)4-6-1-2-6/h3,5-6H,1-2,4,10H2
• InChI Key： JWMURKKYUVQSJW-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine

Comprehensive Overview of 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine (CAS No. 2229114-73-0)

The compound 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine (CAS No. 2229114-73-0) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,3-triazole and 1,2-oxazole derivatives, which are known for their diverse biological activities and versatility in drug design. Researchers and industry professionals are increasingly interested in this compound as it offers a promising scaffold for the development of novel therapeutic agents.

One of the key structural highlights of 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine is the presence of a cyclopropylmethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. The 1,2,3-triazole moiety, often referred to as a "privileged structure," is widely utilized in medicinal chemistry due to its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable component in target-specific drug design. Additionally, the 1,2-oxazole ring contributes to the compound's rigidity and potential for selective binding to biological targets.

In the context of current research trends, 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine aligns with the growing demand for small-molecule modulators of protein-protein interactions (PPIs). PPIs are a hot topic in drug discovery, as they play critical roles in various disease pathways. The compound's unique structure makes it a candidate for targeting challenging PPIs, which are often considered "undruggable" by conventional small molecules. This has led to increased searches for "1,2,3-triazole PPI inhibitors" and "heterocyclic compounds for drug discovery" in scientific databases and AI-driven research tools.

Another area of interest is the compound's potential application in agrochemicals. The 1,2-oxazole and 1,2,3-triazole motifs are frequently found in pesticides and herbicides due to their stability and bioactivity. With the rising global focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional agrochemicals. Searches for "green chemistry heterocycles" and "biodegradable agrochemicals" have surged, positioning 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine as a compound of interest in this field.

The synthesis of 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine typically involves multi-step reactions, including click chemistry for the triazole formation and cyclization techniques for the oxazole ring. Click chemistry, in particular, has become a cornerstone in modern organic synthesis due to its efficiency and high yield. This aligns with the broader trend of "click chemistry in drug development" and "efficient heterocyclic synthesis," which are frequently searched topics among chemists and pharmaceutical scientists.

From a pharmacological perspective, preliminary studies suggest that 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine may exhibit activity against certain enzymes or receptors, though detailed mechanistic studies are still underway. The compound's potential as a kinase inhibitor or antimicrobial agent has sparked curiosity, leading to searches for "triazole-based kinase inhibitors" and "oxazole antimicrobials." These keywords reflect the compound's relevance in addressing current challenges in infectious diseases and cancer therapy.

In conclusion, 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-4-amine (CAS No. 2229114-73-0) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in drug discovery and agrochemical development. Its structural complexity, combined with the growing demand for targeted therapies and sustainable solutions, ensures its place as a compound of significant scientific and industrial interest. As research progresses, this molecule may unlock new possibilities in addressing unmet medical and agricultural needs.